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Compound of Interest

Compound Name: Cyclopentylsilane

Cat. No.: B15369427 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the molecular formula, weight, and

relevant experimental data for cyclopentylsilane and its related compound, cyclopentasilane.

The information is presented to address the potential ambiguity in the common nomenclature

and to serve the interests of researchers in various scientific fields. While "cyclopentylsilane"

literally refers to a cyclopentyl group attached to a silane moiety (C5H12Si), the term is

sometimes informally used to refer to "cyclopentasilane" (Si5H10), a cyclic silicon hydride. This

guide covers both compounds to ensure clarity and comprehensiveness.

Core Molecular Data
The fundamental molecular properties of cyclopentylsilane and cyclopentasilane are

summarized in the table below for easy comparison.
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Property Cyclopentylsilane Cyclopentasilane

Chemical Formula C5H12Si[1] Si5H10[2]

Molecular Weight 100.23 g/mol [1] 150.505 g/mol [2]

CAS Number 80249-74-7 289-22-5[2][3]

Appearance Not specified Colorless liquid[2]

Boiling Point 89-90°C[1] Decomposes at 84°C[2]

Density 0.775 g/cm³[1] Not specified

Flash Point -8°C[1] Not specified

Refractive Index 1.4404[1] Not specified

Experimental Protocols: Synthesis of
Cyclopentasilane
Cyclopentasilane is of significant research interest as a liquid silicon ink for applications in

printed electronics, such as integrated circuits and solar cells[2]. The synthesis of

cyclopentasilane can be achieved through a multi-step process.

Objective: To synthesize cyclopentasilane (Si5H10) from diphenyldichlorosilane.

Materials:

Diphenyldichlorosilane ((C6H5)2SiCl2)

Lithium (Li)

Aluminium chloride (AlCl3)

Benzene

Hydrogen chloride (HCl)

Lithium aluminium hydride (LiAlH4)
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Methodology:

The synthesis of cyclopentasilane involves a three-step procedure as outlined below:

Formation of Decaphenylcyclopentasilane: Diphenyldichlorosilane is reacted with lithium.

This reaction results in the formation of decaphenylcyclopentasilane.

Chlorination to Decachlorocyclopentasilane: The decaphenylcyclopentasilane is then reacted

with aluminium chloride in benzene, catalyzed by hydrogen chloride. This step yields

decachlorocyclopentasilane.

Reduction to Cyclopentasilane: In the final step, the chlorine atoms in

decachlorocyclopentasilane are replaced by hydrogen using a reducing agent, lithium

aluminium hydride, to produce cyclopentasilane[2].

Visualization of Synthesis Workflow
The following diagram illustrates the key steps in the synthesis of cyclopentasilane.
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Starting Material

Intermediates

Final Product

Diphenyldichlorosilane
((C6H5)2SiCl2)

Decaphenylcyclopentasilane

+ Lithium

Decachlorocyclopentasilane

+ AlCl3, HCl (cat.)
in Benzene

Cyclopentasilane
(Si5H10)

+ LiAlH4

Click to download full resolution via product page

Caption: Synthesis pathway of Cyclopentasilane.

Applications and Further Research
Cyclopentylsilane (C5H12Si): While detailed experimental protocols for cyclopentylsilane
are not as readily available in the surveyed literature, its identity as an organosilane suggests

potential applications in medicinal chemistry and materials science. Organosilanes are known

for their use as protecting groups, in cross-coupling reactions, and as precursors for silicon-

containing polymers and materials.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b15369427?utm_src=pdf-body-img
https://www.benchchem.com/product/b15369427?utm_src=pdf-body
https://www.benchchem.com/product/b15369427?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15369427?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cyclopentasilane (Si5H10): This compound is a subject of ongoing research for its potential as

a liquid precursor for silicon-based materials. Its reaction with borane (BH3) has been studied

as a method to produce liquid precursors for p-type semiconducting silicon[4][5]. The ability to

deposit silicon films from a liquid phase at relatively low temperatures opens up possibilities for

flexible and printed electronics. The thermal decomposition of cyclopentasilane begins at

temperatures above 84°C, leading to polymerization and the formation of silicon hydrogen

polymers at higher temperatures[2].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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